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Cat. No.: B1359074 Get Quote

Sulfaguanidine: A Technical Overview for
Researchers
For Immediate Release

This whitepaper provides a detailed technical overview of sulfaguanidine, a sulfonamide

antibiotic primarily used in veterinary medicine. The document is intended for researchers,

scientists, and professionals in drug development, offering in-depth information on its chemical

properties, mechanism of action, and relevant experimental workflows.

Core Compound Characteristics
Sulfaguanidine (IUPAC name: 4-Amino-N-[amino(imino)methyl]benzenesulfonamide) is a

synthetic antimicrobial agent.[1] Its key quantitative and qualitative properties are summarized

below.
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Property Value Source

Molecular Formula C7H10N4O2S [2][3]

Molecular Weight 214.24 g/mol [2]

CAS Number 57-67-0 [1][2]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 190-193 °C [1][2]

Solubility
Slightly soluble in water,

soluble in dilute mineral acids
[2]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfaguanidine exerts its bacteriostatic effect by acting as a competitive inhibitor of the

enzyme dihydropteroate synthase (DHPS).[2] This enzyme is crucial for the synthesis of

dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for the production of

nucleic acids and certain amino acids in bacteria. By mimicking the natural substrate, para-

aminobenzoic acid (PABA), sulfaguanidine blocks the bacterial folic acid synthesis pathway,

thereby inhibiting bacterial growth and reproduction.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1359074?utm_src=pdf-body-img
https://www.benchchem.com/product/b1359074?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sulfaguanidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7152799.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C57670&Units=CAL
https://www.benchchem.com/product/b1359074#sulfaguanidine-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b1359074#sulfaguanidine-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b1359074#sulfaguanidine-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b1359074#sulfaguanidine-structural-formula-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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